3-(cycloheptylamino)propane-1-sulfonic Acid

• CAS No.: 720699-46-7
• Molecular Formula: C10H21NO3S
• Molecular Weight: 235.35 g/mol
• IUPAC Name: 3-(cycloheptylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C10H21NO3S/c12-15(13,14)9-5-8-11-10-6-3-1-2-4-7-10/h10-11H,1-9H2,(H,12,13,14)
• InChI Key: DZPHBMKZLYOOQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NCCCS(=O)(=O)O

Description

3-(cycloheptylamino)propane-1-sulfonic Acid is a useful research compound. Its molecular formula is C10H21NO3S and its molecular weight is 235.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cycloheptylamine (3.9 mL, 30 mmol) was added to a solution of 1,3-propane sultone (4.1 g, 33 mmol) in THF (65 mL). The mixture was heated at reflux for 5 hours with a heating mantle. The mixture was cooled to room temperature and the solid was collected by filtration, and then dried in a vacuum oven for 1 hour at 60° C. (6.21 g). The solid material was dissolved in methanol/water (30 mL/3 mL, v/v). The solution was cooled slowly to room temperature, and further cooled with an ice-bath. The solid product was collected by filtration, rinsed with methanol, air-dried for 15 minutes, and further dried in a vacuum oven at 60° C. Compound CK was obtained as small white flakes (5.08 g, 72% yield). m.p. 341-43° C. 1H NMR (500 MHz, D2O) δ 1.21-1.42 (m, 8H), 1.45-1.51 (m, 2H), 1.79-1.89 (m, 4H), 2.76 (7, J=7.3 Hz, 2H), 2.96 (t, J=7.8 Hz, 2H), 3.35 (m, J=4.6 Hz, 1H). 13C NMR (125 MHz, D2O) δ 21.6, 23.3, 27.3, 30.5, 43.6, 48.0, 59.6. FT-IR (KBr) νmax 2924, 1615, 1464, 1243.